Cas no 99857-17-7 (N-(1-ethyl-2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)-Acetamide)

• Product Name: N-(1-ethyl-2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)-Acetamide
• CAS No: 99857-17-7
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 796972
• PubChem ID: 11183584
• Update Time: 2025-04-19

N-(1-ethyl-2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)-Acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)-Acetamide
• N-(1-ethyl-2-oxo-3H-benzimidazol-5-yl)acetamide
• 99857-17-7
• DTXSID80457972
• Acetamide, N-(1-ethyl-2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)
• SCHEMBL6745420

• Inchi： 1S/C11H13N3O2/c1-3-14-10-5-4-8(12-7(2)15)6-9(10)13-11(14)16/h4-6H,3H2,1-2H3,(H,12,15)(H,13,16)
• InChI Key： MZQNDWLGZSNEOA-UHFFFAOYSA-N
• SMILES： O=C1NC2C=C(C=CC=2N1CC)NC(C)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.4Ų